Cas no 533-62-0 ((2S)-2-Amino-3-hydroxypentanedioic acid)

(2S)-2-Amino-3-hydroxypentanedioic acid Properties

Names and Identifiers

• (2S)-2-Amino-3-hydroxypentanedioic acid
• 3-hydroxyglutamic acid
• 3-OH-Glu-OH
• Glutamic acid,3-hydroxy-
• 2-Amino-3-hydroxypentanedioic acid
• 2-amino-4-hydroxy-glutaric acid
• 2-azanyl-4-hydroxy-pentanedioic acid
• 3-hydroxy-glutamic acid
• 3-Hydroxy-glutaminsaeure
• 3-OH-Glu-OH 3-hydroxyglutaMic acid
• 3-Hydroxy-L-glutamic acid
• 3-Hydroxy-L-glutamate
• A829540
• 533-62-0
• CHEBI:32809
• Erythro-beta-hydroxy-L-glutamic acid
• C03066
• AKOS006317944
• Q27104230
• SCHEMBL300200
• ss-Hydroxyglutaminsaure
• (2S)-2-amino-3-hydroxypentanedioicacid
• DTXSID20863114
• CHEBI:197035
• NSC206306
• MB5HCK64QF
• FT-0669646
• 4-hydroxy-dl-glutamic acid
• 3157-41-3
• 56614-13-2
• FT-0669647
• (2S,4R)-4-Hydroxy-L-glutamic Acid
• (4R)-4-Hydroxy-L-glutamic acid
• DTXSID80274287
• NS00121828
• SCHEMBL305904
• (2S,4R)-2-ammonio-4-hydroxypentanedioate
• H-(2S,4R)-Gamma-Hydroxy-Glu-OH
• PD197624
• erythro-4-Hydroxy-L-glutamic acid(1-)
• NSC206309
• 2-Amino-4-hydroxypentanedioic acid (non-preferred name)
• EINECS 208-572-5
• UNII-MB5HCK64QF
• (2S,4R)-2-ammonio-4-Hydroxypentanedioic acid
• H-(2S,4S)-Gamma-Hydroxy-Glu-OH
• 2-amino-4-hydroxypentanedioic acid
• NSC-206309
• NSC-206306
• +Expand

• InChIKey： LKZIEAUIOCGXBY-AOIFVJIMSA-N
• Inchi： InChI=1S/C5H9NO5/c6-4(5(10)11)2(7)1-3(8)9/h2,4,7H,1,6H2,(H,8,9)(H,10,11)/t2?,4-/m0/s1
• SMILES： C(C(C(C(=O)O)N)O)C(=O)O

Computed Properties

• Exact Mass: 163.04800
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 163.04807239g/mol
• Heavy Atom Count: 11
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.5
• Topological Polar Surface Area: 121Ų

Experimental Properties

• LogP: -1.06580
• PSA: 120.85000